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Compound of Interest

Compound Name: Farobin A

Cat. No.: B12370229

Audience: Researchers, scientists, and drug development professionals.

Introduction

Faropenem is a broad-spectrum (3-lactam antibiotic belonging to the penem class. It exhibits
potent bactericidal activity against a wide range of Gram-positive and Gram-negative bacteria
by inhibiting cell wall synthesis.[1][2] Its stability against many (-lactamases makes it an
effective agent against various resistant strains.[3] These application notes provide a
comprehensive overview of the in vitro antibacterial properties of Faropenem and detailed
protocols for its assessment.

Mechanism of Action

Faropenem's primary mechanism of action involves the inhibition of bacterial cell wall
synthesis.[1] Like other (-lactam antibiotics, it targets and acylates penicillin-binding proteins
(PBPs), which are essential enzymes for the synthesis of peptidoglycan, a critical component of
the bacterial cell wall.[1] By inactivating these enzymes, Faropenem disrupts the cross-linking
of peptidoglycan chains, leading to a weakened cell wall and subsequent cell lysis.[1]

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b12370229?utm_src=pdf-interest
https://synapse.patsnap.com/article/what-is-faropenem-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC9045788/
https://pubmed.ncbi.nlm.nih.gov/17402834/
https://synapse.patsnap.com/article/what-is-faropenem-used-for
https://synapse.patsnap.com/article/what-is-faropenem-used-for
https://synapse.patsnap.com/article/what-is-faropenem-used-for
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Applicatiqn

Check Availability & Pricing

Prepare serial two-fold
dilutions of Faropenem in
Mueller-Hinton Broth (MHB).

Dispense dilutions into a Prepare standardized bacterial
96-well microtiter plate inoculum (0.5 McFarland).

bacterial suspension.

Incubate the plate at
35-37°C for 16-20 hours.

l

C/isually inspect for turbidit)g

[noculate each well with the]

to determine the MIC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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